Cas no 143525-69-3 (2-methyl-4-(pyrrolidin-1-yl)aniline)

• Product Name: 2-methyl-4-(pyrrolidin-1-yl)aniline
• CAS No: 143525-69-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 195100
• PubChem ID: 458798
• Update Time: 2025-04-19

2-methyl-4-(pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-4-(1-pyrrolidinyl)-
• 2-Methyl-4-(1-pyrrolidinyl)aniline
• 2-METHYL-4-PYRROLIDIN-1-YLANILINE HYDROCHLORIDE
• 2-methyl-4-pyrrolidino-aniline
• 4-imidazol-1-yl-2-methylphenylamine
• 2-methyl-4-(pyrrolidin-1-yl)aniline
• DTXSID40931940
• C77901
• AKOS008967721
• FT-0681390
• 143525-69-3
• 2-methyl-4-pyrrolidin-1-ylaniline
• AS-9967
• SCHEMBL2923577
• CS-0446436
• MFCD06337021
• EN300-35120

• MDL： MFCD06337021
• Inchi： 1S/C11H16N2/c1-9-8-10(4-5-11(9)12)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key： VRJYOMHGXWVGNA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C)C=2)N)CCCC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.084
• Boiling Point: 358°Cat760mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.598
• PSA: 29.26000
• LogP: 2.82360

2-methyl-4-(pyrrolidin-1-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines